2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C15H12FN3O3S/c16-10-3-1-9(2-4-10)7-17-12(20)8-19-14(21)13-11(5-6-23-13)18-15(19)22/h1-6H,7-8H2,(H,17,20)(H,18,22)
• InChI Key: YHTGXMNBAZBMOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CN2C(=O)C3=C(C=CS3)NC2=O)F
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

This compound is a derivative of thieno[3,2-d]pyrimidine. It has been synthesized and evaluated as a potential antitumor agent. The compound has shown remarkable antitumor activity against certain cancer cell lines and low toxicity against HEK-293T cells.

Synthesis Analysis

The compound was synthesized via structural modifications of tazemetostat. A series of novel 2,4-diamino-thieno[2,3-d]pyrimidine derivatives were designed and synthesized based on structure-guided functionalities and computer-aided drug development strategy.

Molecular Structure Analysis

The molecular structure of the compound was confirmed by 1H NMR, 13C NMR, and HR-MS. The structure-activity relationship (SAR) studies indicate that piperidine-2,6-dione was more suitable for a P1 moiety and benzyl-linked morpholine for a P5 moiety, which were beneficial for improving the antitumor activities.

Chemical Reactions Analysis

The compound was synthesized via structural modifications of tazemetostat. The structure-activity relationship studies led to the identification of the most potent compound.

Scientific Research Applications

Anticancer Activity

. .

Inhibition of VEGFR-2

VEGFR-2 is a key target in cancer therapy. .

Pharmaceutical Intermediate

. It’s possible that “2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-fluorobenzyl)acetamide” could have similar applications.

EZH2 Inhibition

. EZH2 is a histone-lysine N-methyltransferase enzyme, which is often associated with cancer progression.

Antitumor Agents

. .

Inhibition of Cancer Cell Migration

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Mechanism of Action

Target of Action

Compounds with similar structures have been reported to inhibitThreonine Tyrosine Kinase (TTK) , which plays a crucial role in cell division and the DNA damage response.

Mode of Action

Based on its structural similarity to other ttk inhibitors, it may bind to the kinase domain of ttk, thereby inhibiting its activity and disrupting cell division .

Biochemical Pathways

The inhibition of TTK can affect various biochemical pathways, primarily those involved in cell division and the DNA damage response. By inhibiting TTK, EU-0056652 could potentially disrupt these pathways, leading to cell cycle arrest and apoptosis .

Result of Action

The result of EU-0056652’s action would likely be the inhibition of cell division and induction of apoptosis in cells expressing TTK. This could potentially make it useful in the treatment of diseases characterized by uncontrolled cell division, such as cancer .

Future Directions

The compound has shown promising results as an antitumor agent. These findings indicated that it would be an attractive chemical tool for the further optimization and evaluation of new EZH2 inhibitors. Further investigation is needed to confirm its potential as a novel therapeutic agent.